Cas no 2411266-94-7 (2-chloro-N-(1-methyl-2-oxo-1,2-dihydroquinolin-5-yl)acetamide)
2-chloro-N-(1-methyl-2-oxo-1,2-dihydroquinolin-5-yl)acetamide Chemical and Physical Properties
Names and Identifiers
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- 2-Chloro-N-(1-methyl-2-oxoquinolin-5-yl)acetamide
- EN300-26583663
- Z3766264040
- 2411266-94-7
- 2-chloro-N-(1-methyl-2-oxo-1,2-dihydroquinolin-5-yl)acetamide
-
- Inchi: 1S/C12H11ClN2O2/c1-15-10-4-2-3-9(14-11(16)7-13)8(10)5-6-12(15)17/h2-6H,7H2,1H3,(H,14,16)
- InChI Key: JXJXRBKODHOANV-UHFFFAOYSA-N
- SMILES: ClCC(NC1=CC=CC2=C1C=CC(N2C)=O)=O
Computed Properties
- Exact Mass: 250.0509053g/mol
- Monoisotopic Mass: 250.0509053g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 356
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 49.4Ų
2-chloro-N-(1-methyl-2-oxo-1,2-dihydroquinolin-5-yl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26583663-1g |
2-chloro-N-(1-methyl-2-oxo-1,2-dihydroquinolin-5-yl)acetamide |
2411266-94-7 | 90% | 1g |
$0.0 | 2023-09-13 | |
| Enamine | EN300-26583663-1.0g |
2-chloro-N-(1-methyl-2-oxo-1,2-dihydroquinolin-5-yl)acetamide |
2411266-94-7 | 95.0% | 1.0g |
$0.0 | 2025-03-20 |
2-chloro-N-(1-methyl-2-oxo-1,2-dihydroquinolin-5-yl)acetamide Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 2-chloro-N-(1-methyl-2-oxo-1,2-dihydroquinolin-5-yl)acetamide
Comprehensive Overview of 2-chloro-N-(1-methyl-2-oxo-1,2-dihydroquinolin-5-yl)acetamide (CAS No. 2411266-94-7)
2-chloro-N-(1-methyl-2-oxo-1,2-dihydroquinolin-5-yl)acetamide (CAS No. 2411266-94-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the quinolinone derivative family, known for its versatile applications in drug discovery and material science. The molecular structure features a chloroacetamide moiety linked to a 1-methyl-2-oxo-1,2-dihydroquinoline scaffold, which contributes to its unique reactivity and biological activity. Researchers are particularly interested in its potential as a kinase inhibitor or intermediate for synthesizing more complex molecules.
In recent years, the demand for quinolinone-based compounds like 2-chloro-N-(1-methyl-2-oxo-1,2-dihydroquinolin-5-yl)acetamide has surged due to their relevance in targeted therapy and precision medicine. The compound's CAS No. 2411266-94-7 is frequently searched in academic databases and chemical catalogs, reflecting its growing importance. Its structural features make it a candidate for modulating protein-protein interactions or serving as a building block in combinatorial chemistry. The integration of chloroacetamide groups also opens avenues for further functionalization, a topic widely discussed in organic synthesis forums.
From an industrial perspective, 2-chloro-N-(1-methyl-2-oxo-1,2-dihydroquinolin-5-yl)acetamide is often explored for its scalability and synthetic efficiency. Laboratories prioritize optimizing its production to meet the needs of high-throughput screening and medicinal chemistry projects. The compound's solubility and stability under various conditions are critical parameters for researchers, as highlighted in recent publications. Additionally, its potential role in crop protection formulations has sparked interest among agrochemical developers, aligning with the global push for sustainable agriculture.
The pharmacological profile of CAS No. 2411266-94-7 is another area of active investigation. Preliminary studies suggest its relevance in neurodegenerative disease research, particularly in targeting enzyme pathways associated with oxidative stress. This aligns with the broader trend of repurposing small-molecule inhibitors for therapeutic applications. Furthermore, the compound's electrophilic properties make it a subject of interest in bioconjugation techniques, which are pivotal in drug delivery systems and diagnostic imaging.
Environmental and green chemistry considerations are also shaping the discourse around 2-chloro-N-(1-methyl-2-oxo-1,2-dihydroquinolin-5-yl)acetamide. Researchers are evaluating eco-friendly synthesis routes to minimize waste and energy consumption. This resonates with the increasing focus on ESG (Environmental, Social, and Governance) metrics in chemical manufacturing. The compound's biodegradability and toxicity profile are under scrutiny to ensure compliance with REACH and other regulatory frameworks.
In summary, 2-chloro-N-(1-methyl-2-oxo-1,2-dihydroquinolin-5-yl)acetamide (CAS No. 2411266-94-7) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its structural versatility and emerging roles in drug discovery and sustainable chemistry make it a compelling subject for ongoing research. As scientific inquiries evolve, this compound is poised to remain a key player in addressing some of the most pressing challenges in modern chemistry and biology.
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